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TIM-3 is a type I transmembrane protein expressed on various immune cells, including

macrophages.[1] It has been identified as a critical regulator of innate and adaptive immunity,

influencing cytokine production, cell activation, and phagocytosis.[1]

TIM-3 Signaling and Macrophage Polarization
TIM-3 expression is dynamically regulated during macrophage differentiation and polarization.

Notably, its expression is often associated with an M2 or alternative activation phenotype,

which is involved in tissue repair and immune suppression.[1] Conversely, pro-inflammatory M1

macrophages, which are crucial for host defense against pathogens, typically exhibit low TIM-3

expression.[1]

The signaling mechanism of TIM-3 in macrophages involves the inhibition of the NF-κB

transcription factor, a key regulator of pro-inflammatory gene expression.[1] This inhibition

leads to a reduction in the production of pro-inflammatory cytokines such as IFN-γ and IL-12.[1]

The transition from an M1 to an M2 phenotype, often induced by anti-inflammatory cytokines

like IL-4 and TGF-β, is accompanied by an increase in TIM-3 expression.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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